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Compound of Interest

Compound Name: TP0472993

Cat. No.: B12404524

An In-depth Analysis of a Novel 20-HETE Synthesis Inhibitor for Renal Fibrosis

Abstract

TP0472993 is a novel, selective inhibitor of 20-hydroxyeicosatetraenoic acid (20-HETE)
synthesis, a key mediator in the pathogenesis of renal fibrosis. This technical guide provides a
comprehensive overview of the chemical structure, physicochemical properties, and
pharmacological profile of TP0472993. It is intended for researchers, scientists, and drug
development professionals investigating new therapeutic strategies for chronic kidney disease.
This document summarizes key quantitative data, outlines preclinical experimental findings,
and visualizes the compound's mechanism of action and experimental workflows.

Chemical Structure and Properties

TP0472993 is a pyrazolylpyridine derivative with a molecular formula of Ci6H20N4O2 and a
molecular weight of 300.36 g/mol . Its chemical structure is characterized by a central pyridine
ring linked to a pyrazole moiety and a piperidine group, the latter being further substituted with
an acetyl group.

Table 1: Chemical Identifiers of TP0472993
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Identifier Value

1-(4-{[6-(1H-pyrazol-5-yl)pyridin-3-

IUPAC Name L
ylJoxymethyl}piperidin-1-yl)ethan-1-one
CC(=0O)N1CCC(CC1)COC2=CN=C(C=C2)C3=

SMILES
CC=NN3

Molecular Formula C16H20N402

Molecular Weight 300.36 g/mol

InChiKey Not Publicly Available

CAS Number Not Publicly Available

Table 2: Physicochemical Properties of TP0472993

Property Value Source
LogP 1.8 Predicted
Topological Polar Surface Area )
77.9 A2 Predicted
(TPSA)
Hydrogen Bond Donors 1 Predicted
Hydrogen Bond Acceptors 5 Predicted
Rotatable Bonds 4 Predicted

Pharmacological Properties and Mechanism of
Action

TP0472993 is a potent and selective inhibitor of the cytochrome P450 enzymes CYP4A11 and
CYP4F2, which are the primary enzymes responsible for the synthesis of 20-HETE from
arachidonic acid. By inhibiting these enzymes, TP0472993 effectively reduces the production of
20-HETE, a pro-inflammatory and pro-fibrotic signaling molecule implicated in the progression
of renal diseases.
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The downstream signaling pathway affected by TP0472993 involves the extracellular signal-
regulated kinase 1/2 (ERK1/2) and the signal transducer and activator of transcription 3
(STAT?3). Elevated levels of 20-HETE are known to activate these pathways, leading to cellular
proliferation, inflammation, and the deposition of extracellular matrix, all of which are hallmarks
of fibrosis. By reducing 20-HETE levels, TP0472993 attenuates the activation of ERK1/2 and
STAT3, thereby mitigating the progression of renal fibrosis.
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In Vitro Inhibition Assay Workflow
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UUO Model and Efficacy Testing Workflow
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 To cite this document: BenchChem. [The Chemical Landscape of TP0472993: A Technical
Guide for Drug Development Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12404524#the-chemical-structure-and-properties-of-
tp0472993]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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